Cas no 2229496-48-2 (2-(2-methylfuran-3-yl)propan-2-ol)

2-(2-Methylfuran-3-yl)propan-2-ol is a furan-derived tertiary alcohol with potential applications in organic synthesis and pharmaceutical intermediates. Its structure, featuring a methyl-substituted furan ring and a tertiary hydroxyl group, offers reactivity useful for further functionalization or as a building block in heterocyclic chemistry. The compound’s stability and solubility profile make it suitable for use in controlled reaction environments. Its furan moiety may also contribute to unique electronic or steric properties in catalytic or material science applications. Proper handling and storage are recommended due to its organic nature, ensuring compatibility with standard laboratory protocols. Further research may explore its utility in specialized synthetic pathways.
2-(2-methylfuran-3-yl)propan-2-ol structure
2229496-48-2 structure
Product Name:2-(2-methylfuran-3-yl)propan-2-ol
CAS No:2229496-48-2
MF:C8H12O2
MW:140.179682731628
CID:6386364
PubChem ID:66722009
Update Time:2025-08-02

2-(2-methylfuran-3-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 2-(2-methylfuran-3-yl)propan-2-ol
    • 2229496-48-2
    • SCHEMBL547888
    • EN300-1771391
    • Inchi: 1S/C8H12O2/c1-6-7(4-5-10-6)8(2,3)9/h4-5,9H,1-3H3
    • InChI Key: VRLCJQCQBUKRDH-UHFFFAOYSA-N
    • SMILES: OC(C)(C)C1C=COC=1C

Computed Properties

  • Exact Mass: 140.083729621g/mol
  • Monoisotopic Mass: 140.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 33.4Ų

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Additional information on 2-(2-methylfuran-3-yl)propan-2-ol

Research Brief on 2-(2-methylfuran-3-yl)propan-2-ol (CAS: 2229496-48-2) in Chemical Biology and Pharmaceutical Applications

The compound 2-(2-methylfuran-3-yl)propan-2-ol (CAS: 2229496-48-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging applications in drug development.

Recent studies have highlighted the role of 2-(2-methylfuran-3-yl)propan-2-ol as a versatile intermediate in the synthesis of bioactive molecules. Its furan ring and hydroxyl group make it a valuable scaffold for designing novel compounds with enhanced pharmacological properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of anti-inflammatory agents, showcasing its potential in addressing chronic inflammatory diseases.

In addition to its synthetic utility, 2-(2-methylfuran-3-yl)propan-2-ol has shown promise in preclinical studies for its neuroprotective effects. Research conducted at leading academic institutions has revealed its ability to modulate key signaling pathways involved in neurodegenerative disorders, such as Alzheimer's and Parkinson's diseases. These findings were further corroborated by in vitro and in vivo experiments, which demonstrated significant reductions in oxidative stress and neuronal apoptosis.

The pharmacokinetic profile of 2-(2-methylfuran-3-yl)propan-2-ol has also been a subject of recent investigation. A 2024 study in Drug Metabolism and Disposition reported favorable absorption and distribution characteristics, along with a manageable toxicity profile, making it a viable candidate for further drug development. These attributes, combined with its synthetic accessibility, position this compound as a promising lead for future therapeutic agents.

Despite these advancements, challenges remain in optimizing the compound's bioavailability and target specificity. Ongoing research aims to address these limitations through structural modifications and formulation strategies. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications, paving the way for new treatments in areas such as oncology, neurology, and immunology.

In conclusion, 2-(2-methylfuran-3-yl)propan-2-ol (CAS: 2229496-48-2) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its multifaceted applications and therapeutic potential underscore the importance of continued exploration and innovation in this field. Future studies will likely focus on elucidating its mechanisms of action and expanding its utility in drug discovery pipelines.

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